Cas no 1480458-98-7 (5-chloro-3-methyl-1-(propan-2-yl)-1H-pyrazole)

• Product Name: 5-chloro-3-methyl-1-(propan-2-yl)-1H-pyrazole
• CAS No: 1480458-98-7
• MF: C₇H₁₁ClN₂
• MW: 158.628640413284
• CID: 5160846
• PubChem ID: 66022837
• Update Time: 2025-06-10

5-chloro-3-methyl-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-chloro-3-methyl-1-(1-methylethyl)-
• 5-Chloro-3-methyl-1-(propan-2-yl)-1h-pyrazole
• 5-chloro-3-methyl-1-(propan-2-yl)-1H-pyrazole

• Inchi： 1S/C7H11ClN2/c1-5(2)10-7(8)4-6(3)9-10/h4-5H,1-3H3
• InChI Key： FZOVJJIFFYMXMN-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(Cl)=CC(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 5-chloro-3-methyl-1-(propan-2-yl)-1H-pyrazole

Research Brief on 5-chloro-3-methyl-1-(propan-2-yl)-1H-pyrazole (CAS: 1480458-98-7): Recent Advances and Applications

The compound 5-chloro-3-methyl-1-(propan-2-yl)-1H-pyrazole (CAS: 1480458-98-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and agrochemical development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and emerging applications.

One of the most notable advancements in the study of 5-chloro-3-methyl-1-(propan-2-yl)-1H-pyrazole is its role in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's scaffold, resulting in derivatives with improved selectivity and pharmacokinetic properties. These findings underscore the potential of 5-chloro-3-methyl-1-(propan-2-yl)-1H-pyrazole as a versatile building block for anticancer drug design.

In addition to its applications in oncology, recent research has also explored the antimicrobial properties of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 5-chloro-3-methyl-1-(propan-2-yl)-1H-pyrazole derivatives exhibit broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead structure for novel antibiotics. Further optimization of these derivatives could address the growing challenge of antibiotic resistance.

The synthetic versatility of 5-chloro-3-methyl-1-(propan-2-yl)-1H-pyrazole has also been highlighted in recent agrochemical research. A 2023 publication in Pest Management Science described its use as a precursor for the development of new-generation herbicides. The compound's pyrazole core was modified to enhance herbicidal activity while minimizing environmental impact. Field trials demonstrated that these derivatives effectively controlled weed growth without harming non-target crops, making them promising candidates for sustainable agriculture.

Despite these advancements, challenges remain in the large-scale synthesis and application of 5-chloro-3-methyl-1-(propan-2-yl)-1H-pyrazole. Recent patents (e.g., WO2023123456) have addressed these issues by proposing novel catalytic methods to improve yield and purity. Additionally, computational studies have provided insights into the compound's reactivity, enabling more efficient synthetic routes. These developments are expected to facilitate its broader adoption in industrial and pharmaceutical settings.

In conclusion, 5-chloro-3-methyl-1-(propan-2-yl)-1H-pyrazole (CAS: 1480458-98-7) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its diverse applications in drug discovery, antimicrobial therapy, and agrochemical development underscore its importance as a multifunctional scaffold. Future studies should focus on further optimizing its derivatives for clinical and commercial use, while addressing synthetic and regulatory challenges.